Cas no 106058-85-9 (1-(1-Tosyl-1h-pyrrol-3-yl)ethanone)

1-(1-Tosyl-1h-pyrrol-3-yl)ethanone structure

106058-85-9 structure

Product Name:1-(1-Tosyl-1h-pyrrol-3-yl)ethanone

CAS No:106058-85-9

MF:C₁₃H₁₃NO₃S

MW:263.312222242355

MDL:MFCD00143087

CID:230775

PubChem ID:2737787

Update Time:2025-04-19

1-(1-Tosyl-1h-pyrrol-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

- 1-(1-Tosyl-1H-pyrrol-3-yl)ethanone
- 3-Acetyl-1-(p-tolylsulfonyl)pyrrole
- 3-Acetyl-1-tosylpyrrole
- 1-[1-(4-methylphenyl)sulfonylpyrrol-3-yl]ethanone
- 1-TOSYL-3-ACETYLPYRROLE
- 3-ACETYL-N-TOSYLPYRROLE
- 1-(4-Tolylsulfonyl)-3-acetylpyrrole
- 1-{1-[(4-methylphenyl)sulfonyl]-1H-pyrrol-3-yl}ethanone
- 1-[1-(4-methylbenzenesulfonyl)-1H-pyrrol-3-yl]ethan-1-one
- 3-Acetyl-1-Tosyl Pyrrole
- 1-Tosyl-3-acetyl-1H-pyrrole
- NDOSNRLQNY
- AB03834
- MFCD00143087
- 10.14272/NDOSNRLQNYYVKV-UHFFFAOYSA-N.1
- doi:10.14272/NDOSNRLQNYYVKV-UHFFFAOYSA-N.2
- DTXSID30372242
- EN300-73220
- CS-0153035
- SCHEMBL4513102
- NDOSNRLQNYYVKV-UHFFFAOYSA-N
- A801369
- AKOS005207823
- 106058-85-9
- doi:10.14272/NDOSNRLQNYYVKV-UHFFFAOYSA-N.1
- Z1157653931
- 10.14272/NDOSNRLQNYYVKV-UHFFFAOYSA-N.2
- 1-[1-(p-tolylsulfonyl)pyrrol-3-yl]ethanone;1-TOSYL-3-ACETYLPYRROLE
- BS-4814
- STL301437
- 1-[1-(4-methylbenzenesulfonyl)pyrrol-3-yl]ethanone
- 1-(1-Tosyl-1h-pyrrol-3-yl)ethanone
- MDL： MFCD00143087
- Inchi： 1S/C13H13NO3S/c1-10-3-5-13(6-4-10)18(16,17)14-8-7-12(9-14)11(2)15/h3-9H,1-2H3
- InChI Key： NDOSNRLQNYYVKV-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(N1C=CC(C(C)=O)=C1)(=O)=O

Computed Properties

Exact Mass: 263.06200
Monoisotopic Mass: 263.062
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 404
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 64.5
XLogP3: 1.9

Experimental Properties

Color/Form: Yellow to Brown Solid
Density: 1.24
Melting Point: 68-72°C
Boiling Point: 88-90 °C
Flash Point: 221.1 °C
Refractive Index: 1.591
PSA: 64.52000
LogP: 3.31690

1-(1-Tosyl-1h-pyrrol-3-yl)ethanone Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319
Warning Statement： P261;P302+P352;P305+P351+P338
Hazard Category Code： 36/37/38
Safety Instruction： S26
Safety Term：26-36/37/39
Risk Phrases：R36/37/38
Storage Condition：Room temperature

1-(1-Tosyl-1h-pyrrol-3-yl)ethanone Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(1-Tosyl-1h-pyrrol-3-yl)ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	009662-1g	3-Acetyl-1-(p-tolylsulfonyl)pyrrole	106058-85-9	95%	1g	￡12.00	2022-03-01
Fluorochem	009662-5g	3-Acetyl-1-(p-tolylsulfonyl)pyrrole	106058-85-9	95%	5g	￡37.00	2022-03-01
Fluorochem	009662-10g	3-Acetyl-1-(p-tolylsulfonyl)pyrrole	106058-85-9	95%	10g	￡61.00	2022-03-01
Fluorochem	009662-25g	3-Acetyl-1-(p-tolylsulfonyl)pyrrole	106058-85-9	95%	25g	￡109.00	2022-03-01
AstaTech	66766-1/G	1-TOSYL-3-ACETYLPYRROLE	106058-85-9	97%	1/G	$18	2022-06-01
AstaTech	66766-5/G	1-TOSYL-3-ACETYLPYRROLE	106058-85-9	97%	5/G	$45	2022-06-01
AstaTech	66766-25/G	1-TOSYL-3-ACETYLPYRROLE	106058-85-9	97%	25/G	$145	2022-06-01
Alichem	A109004258-25g	1-(1-Tosyl-1H-pyrrol-3-yl)ethanone	106058-85-9	95%	25g	$162.06	2023-09-04
Alichem	A109004258-100g	1-(1-Tosyl-1H-pyrrol-3-yl)ethanone	106058-85-9	95%	100g	$372.30	2023-09-04
Chemenu	CM196502-25g	1-(1-Tosyl-1H-pyrrol-3-yl)ethanone	106058-85-9	95%	25g	$140	2021-08-05

1-(1-Tosyl-1h-pyrrol-3-yl)ethanone Production Method

1-(1-Tosyl-1h-pyrrol-3-yl)ethanone Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:106058-85-9)1-(1-Tosyl-1h-pyrrol-3-yl)ethanone

Order Number:A801369

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:05

Price ($):300.0

Email:sales@amadischem.com

Product Official Link

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